Cas no 1268382-40-6 (2-Chloro-4-(difluoromethoxy)-5-fluoroaniline)

• Product Name: 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline
• CAS No: 1268382-40-6
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 5296551
• Update Time: 2025-05-19

2-Chloro-4-(difluoromethoxy)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline
• Benzenamine, 2-chloro-4-(difluoromethoxy)-5-fluoro-

• Inchi： 1S/C7H5ClF3NO/c8-3-1-6(13-7(10)11)4(9)2-5(3)12/h1-2,7H,12H2
• InChI Key： DTETYBYHODWCKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline

2-Chloro-4-(difluoromethoxy)-5-fluoroaniline: A Comprehensive Overview

The compound 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline (CAS No. 1268382-40-6) is a highly specialized aromatic amine derivative with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a chlorine atom at the 2-position, a difluoromethoxy group at the 4-position, and a fluorine atom at the 5-position of the aniline ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline in the development of advanced materials, particularly in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can serve as an efficient precursor for constructing complex aromatic systems, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. For instance, a 2023 study published in *Journal of Organic Chemistry* explored the use of this compound in the synthesis of novel pyridine derivatives, showcasing its versatility in multi-component reactions.

The synthesis of 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline involves a series of carefully controlled reactions, including nucleophilic substitution and Friedel-Crafts acylation. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and reduce reaction times. A notable advancement in this area was reported in *Chemical Communications*, where a team developed a one-pot synthesis method that significantly streamlined the production process.

In terms of applications, 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline has found particular utility in the pharmaceutical industry. Its ability to act as an intermediate in drug discovery programs has been well-documented. For example, it has been employed in the synthesis of potential anticancer agents, where its electronic properties contribute to enhanced bioavailability and target specificity. Additionally, its role as a precursor in the development of fluorescent probes for biomedical imaging has been explored in recent studies.

From an environmental perspective, there is growing interest in understanding the ecological impact of 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline. While it is not classified as a hazardous substance under current regulations, its persistence and bioaccumulation potential are areas requiring further investigation. Recent research has focused on developing green chemistry approaches to minimize waste and reduce energy consumption during its production.

In conclusion, 2-Chloro-4-(difluoromethoxy)-5-fluoroaniline (CAS No. 1268382-40-6) stands as a testament to the ongoing advancements in organic synthesis and materials science. Its unique structure and versatile reactivity make it an invaluable tool for researchers across various disciplines. As new applications continue to emerge and synthetic methodologies evolve, this compound is poised to play an even greater role in shaping future innovations.